3-acetamido-N-(3,4-dimethoxyphenyl)benzofuran-2-carboxamide
Description
“3-acetamido-N-(3,4-dimethoxyphenyl)benzofuran-2-carboxamide” is a chemical compound . It has a molecular formula of C12H17NO3 . The compound is also known by other names such as Acetamide, N- [2- (3,4-dimethoxyphenyl)ethyl]- and N- [2- (3,4-Dimethoxyphenyl)ethyl]acetamide .
Molecular Structure Analysis
The molecular structure of “3-acetamido-N-(3,4-dimethoxyphenyl)benzofuran-2-carboxamide” can be viewed using Java or Javascript . The compound has a molecular weight of 223.2683 .Scientific Research Applications
Synthesis and Characterization
Research has demonstrated the synthesis and characterization of benzofuran derivatives, highlighting their potential in antimicrobial applications and molecular docking studies. For example, Talupur, Satheesh, and Chandrasekhar (2021) synthesized a series of thiophene-2-carboxamides derivatives, including steps involving dimethoxy phenyl compounds, and evaluated their antimicrobial properties. The synthesized molecules were characterized using various techniques, including IR, 1HNMR, 13C-NMR, Mass, and elemental analysis, providing a comprehensive understanding of their chemical structure and potential biological activity (Talupur, Satheesh, & Chandrasekhar, 2021).
Biological Evaluation
Another aspect of research on benzofuran derivatives includes their evaluation for potential biological activities. Abu-Hashem, Al-Hussain, and Zaki (2020) synthesized novel benzodifuranyl compounds, including benzofuran carboxamide derivatives, and assessed them for anti-inflammatory and analgesic properties. These compounds showed promising COX-2 inhibitory activity, highlighting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antihyperlipidemic Activity
Furthermore, the synthesis of benzofuran-2-carboxamide derivatives and their evaluation for antihyperlipidemic activity in vivo demonstrate the compound's potential in addressing cardiovascular diseases. Al-qirim, Shattat, Sweidan, El‐Huneidi, Sheikha, Khalaf, and Hikmat (2012) synthesized a series of N-(benzoylphenyl) and N-(acetylphenyl)-1-benzofuran-2-carboxamides, showing significant lipid-lowering effects in rat models. This research indicates the potential of such compounds in the treatment of hyperlipidemia and related coronary heart diseases (Al-qirim et al., 2012).
properties
IUPAC Name |
3-acetamido-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O5/c1-11(22)20-17-13-6-4-5-7-14(13)26-18(17)19(23)21-12-8-9-15(24-2)16(10-12)25-3/h4-10H,1-3H3,(H,20,22)(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAYLYVGLGOJIAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC(=C(C=C3)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-acetamido-N-(3,4-dimethoxyphenyl)benzofuran-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N',3,5-trimethyl-N-[3-(trifluoromethyl)phenyl]benzenecarboximidamide](/img/structure/B2692799.png)
![(E)-ethyl 4-(5-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)furan-2-yl)piperazine-1-carboxylate](/img/structure/B2692800.png)
![N-[(2,4-Difluorophenyl)methyl]-2,5-dimethylfuran-3-carboxamide](/img/structure/B2692802.png)
![1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B2692803.png)
![2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chlorophenyl)acetamide](/img/structure/B2692807.png)
![4-(4-Methylphenyl)-2-{4-[(4-nitrobenzyl)oxy]phenyl}pyrimidine](/img/structure/B2692814.png)
![1-(4-Acetylpiperazin-1-yl)-3-[(4-methylphenyl)methylamino]propan-1-one;hydrochloride](/img/structure/B2692816.png)
